Cas no 1368944-57-3 (3-amino-2-(4-tert-butylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(4-tert-butylphenyl)propan-1-ol
• CAS No: 1368944-57-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 2117906
• PubChem ID: 82283533
• Update Time: 2023-11-24

3-amino-2-(4-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-3-aminopropan-1-ol
• CID 82283533
• Benzeneethanol, β-(aminomethyl)-4-(1,1-dimethylethyl)-
• 3-amino-2-(4-tert-butylphenyl)propan-1-ol

• Inchi： 1S/C13H21NO/c1-13(2,3)12-6-4-10(5-7-12)11(8-14)9-15/h4-7,11,15H,8-9,14H2,1-3H3
• InChI Key： LSCYMINYWHRLIE-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 338.1±27.0 °C(Predicted)
• pka: 14?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids